Cas no 52546-36-8 (5-Methoxypentanoic acid methyl ester)

5-Methoxypentanoic acid methyl ester structure
52546-36-8 structure
Product Name:5-Methoxypentanoic acid methyl ester
CAS No:52546-36-8
MF:C7H14O3
MW:146.184262752533
MDL:MFCD18970235
CID:2187604
PubChem ID:542362
Update Time:2025-04-21

5-Methoxypentanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxypentanoic acid methyl ester
    • methyl 5-methoxypentanoate
    • Methyl 5-methoxyvalerate
    • MFCD18970235
    • Pentanoic acid, 5-methoxy-, methyl ester
    • DTXSID50337393
    • Methyl5-methoxypentanoate
    • DB-306745
    • AC9127
    • 52546-36-8
    • 5-methoxy-pentanoic acid methyl ester
    • SCHEMBL7235711
    • SY263824
    • MDL: MFCD18970235
    • Inchi: 1S/C7H14O3/c1-9-6-4-3-5-7(8)10-2/h3-6H2,1-2H3
    • InChI Key: KXJQONGIRYVMNN-UHFFFAOYSA-N
    • SMILES: O(C)CCCCC(=O)OC

Computed Properties

  • Exact Mass: 146.094294304g/mol
  • Monoisotopic Mass: 146.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 0.949
  • Boiling Point: 162 ºC
  • Flash Point: 51 ºC

5-Methoxypentanoic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D780213-5g
Methyl 5-Methoxypentanoate
52546-36-8 95%
5g
$825 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1581991-5g
Methyl 5-methoxypentanoate
52546-36-8 98%
5g
¥8925.00 2024-05-10
eNovation Chemicals LLC
D780213-5g
Methyl 5-Methoxypentanoate
52546-36-8 95%
5g
$825 2025-02-28
eNovation Chemicals LLC
D780213-5g
Methyl 5-Methoxypentanoate
52546-36-8 95%
5g
$825 2025-02-27
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.